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Compound of Interest

Compound Name: MC1568

Cat. No.: B1139465 Get Quote

Application Notes and Protocols for MC1568
A Selective Class IIa Histone Deacetylase (HDAC)
Inhibitor
For research, scientific, and drug development professionals.

These application notes provide detailed protocols for the preparation, storage, and application

of MC1568, a potent and selective inhibitor of class IIa histone deacetylases (HDACs). Proper

handling and preparation of MC1568 are crucial for ensuring experimental reproducibility and

accuracy.

MC1568 is a valuable tool for studying the roles of HDAC4 and HDAC5 in various biological

processes, including myogenesis, adipogenesis, and neuronal remodeling.[1][2][3] It exhibits

tissue-selective inhibition, making it a significant compound for targeted therapeutic research.

[2][4]

Data Presentation
The following table summarizes the key quantitative data for MC1568:
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Property Value

Molecular Formula C₁₇H₁₅FN₂O₃[5]

Molecular Weight 314.31 g/mol [5]

CAS Number 852475-26-4[5]

Appearance Solid powder

Solubility
- DMSO: ≥15.7 mg/mL[5], >10 mM[5], up to 100

mM - Ethanol: Insoluble[5] - Water: Insoluble[5]

Storage (Solid)

Store at or below -20°C. The solid form is stable

for at least 12 months when stored as directed.

[4][6] Some suppliers suggest storage at +4°C.

For long-term stability, ≥ 4 years, storage at

-20°C is recommended.[3]

Storage (Stock Solution)

Store stock solutions in aliquots at -20°C or

-80°C.[1] Stock solutions in DMSO can be

stored at -20°C for several months[5] or up to

one month.[7] For longer-term storage of 1 to 2

years, -80°C is recommended.[1] Avoid

repeated freeze-thaw cycles.[1] Aqueous

solutions should not be stored for more than one

day.[4][6]

IC₅₀ Values
- Maize HD1-A: 100 nM[5][8] - Maize Class II

HDAC: 22 µM[4][5]

Typical Working Concentrations
- In vitro (cell culture): ~10 µM[3][5] - In vivo

(mice): 50 mg/kg[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MC1568 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MC1568 using Dimethyl

Sulfoxide (DMSO) as the solvent.
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Materials:

MC1568 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of MC1568 powder to room

temperature to prevent condensation of moisture.

Weighing MC1568: Carefully weigh out the desired amount of MC1568 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.143 mg of MC1568 (Molecular Weight = 314.31 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 1 mL x 314.31 g/mol = 3.143 mg

Dissolving in DMSO: Add the appropriate volume of DMSO to the weighed MC1568 powder.

For a 10 mM solution from 3.143 mg, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. To aid dissolution for higher concentrations, the tube can be warmed at

37°C for 10 minutes and/or sonicated in an ultrasonic bath for a short period.[5]

Storage: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes

or amber glass vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.
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Quality Control:

Ensure the solution is clear and free of any visible particulates.

Properly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

treating cells in culture.

Materials:

10 mM MC1568 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM MC1568 stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentration. It is recommended to perform dilutions in a stepwise

manner to prevent precipitation of the compound.[9]

Example for a final concentration of 10 µM in 1 mL of medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of

culture medium to get a 100 µM solution.
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Add 100 µL of the 100 µM intermediate solution to 900 µL of culture medium to achieve

a final concentration of 10 µM.

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium as is present in the MC1568-treated samples. The final DMSO

concentration should typically be kept below 0.5% to avoid cellular toxicity.[9]

Application to Cells: Add the final working solution to your cell cultures and proceed with the

experiment.

Mandatory Visualizations
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Caption: A flowchart illustrating the key steps for preparing a stock solution of MC1568.
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Simplified Signaling Pathway of MC1568 Action
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Caption: A diagram showing the inhibitory effect of MC1568 on the HDAC-MEF2D signaling

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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